Cas no 1852001-58-1 (3-(tert-Butoxy)pyridin-4-amine)

• Product Name: 3-(tert-Butoxy)pyridin-4-amine
• CAS No: 1852001-58-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5700953
• PubChem ID: 130570947
• Update Time: 2025-05-20

3-(tert-Butoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 3-(1,1-dimethylethoxy)-
• 3-(tert-Butoxy)pyridin-4-amine

• Inchi： 1S/C9H14N2O/c1-9(2,3)12-8-6-11-5-4-7(8)10/h4-6H,1-3H3,(H2,10,11)
• InChI Key： BXAPNASHHJTPDD-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N)=C1OC(C)(C)C

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 296.6±20.0 °C(Predicted)
• pka: 8.11±0.10(Predicted)

Additional information on 3-(tert-Butoxy)pyridin-4-amine

3-(tert-Butoxy)pyridin-4-amine: A Comprehensive Overview

3-(tert-Butoxy)pyridin-4-amine, also known by its CAS number CAS No. 1852001-58-1, is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of the tert-butoxy group at the 3-position and the amine group at the 4-position introduces a unique combination of steric and electronic effects, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 3-(tert-Butoxy)pyridin-4-amine typically involves multi-step processes, often utilizing Suzuki coupling reactions or other cross-coupling techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. The compound's structure allows for further functionalization, making it a key intermediate in the development of more complex molecules with tailored properties.

In the pharmaceutical industry, 3-(tert-Butoxy)pyridin-4-amine has shown promise as a potential lead compound for drug discovery. Its ability to modulate enzyme activity and interact with biological targets has been explored in several studies. For instance, research published in 2023 highlighted its potential as an inhibitor of certain kinases involved in cancer cell proliferation. This finding underscores its role in the development of novel therapeutic agents with high specificity and efficacy.

Beyond pharmaceuticals, 3-(tert-Butoxy)pyridin-4-amine has also found applications in agrochemicals. Its ability to act as a plant growth regulator has been documented in recent agricultural studies, where it was shown to enhance crop yield under stress conditions such as drought or salinity. This dual functionality makes it a valuable asset in both health and food security sectors.

The electronic properties of 3-(tert-Butoxy)pyridin-4-amine make it an interesting candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated improved charge transport properties when this compound is incorporated into device architectures, paving the way for its use in next-generation electronic materials.

In terms of environmental impact, the compound's biodegradability and toxicity profile have been subjects of recent investigations. Studies indicate that under certain conditions, 3-(tert-Butoxy)pyridin-4-amine can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications and ensure sustainable practices during its production and application.

The versatility of CAS No. 1852001-58-1 lies in its ability to serve as a building block for more complex structures while maintaining functional integrity. Its unique combination of steric bulk from the tert-butoxy group and nucleophilic amine functionality provides chemists with a powerful tool for molecular design. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role across multiple industries.

In conclusion, 3-(tert-Butoxy)pyridin-4-amie, with its CAS number CAS No. 1852001-58-1, stands out as a multifaceted compound with significant potential across diverse fields. From drug discovery to materials science, its unique properties continue to drive innovation and exploration. As scientific understanding deepens, this compound is likely to unlock even more opportunities for advancing technology and improving quality of life.